Cas no 361979-99-9 (Benzene, 1-fluoro-4-(1-methyl-3-butenyl)- (9CI))

• Product Name: Benzene, 1-fluoro-4-(1-methyl-3-butenyl)- (9CI)
• CAS No: 361979-99-9
• MF: C₁₁H₁₃F
• MW: 164.219326734543
• CID: 869799
• PubChem ID: 11367190
• Update Time: 2025-04-19

Benzene, 1-fluoro-4-(1-methyl-3-butenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-pent-4-en-2-ylbenzene
• Benzene, 1-fluoro-4-(1-methyl-3-butenyl)- (9CI)

• Inchi： 1S/C11H13F/c1-3-4-9(2)10-5-7-11(12)8-6-10/h3,5-9H,1,4H2,2H3
• InChI Key： QZNNUNGHOREEBP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)CC=C

Computed Properties

• Exact Mass: 164.100128577g/mol
• Monoisotopic Mass: 164.100128577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes